Cas no 96185-17-0 (2-Propen-1-one,1-(4-ethylphenyl)-3,3-bis(methylthio)-)

• Product name: 2-Propen-1-one,1-(4-ethylphenyl)-3,3-bis(methylthio)-
• CAS No: 96185-17-0
• MF: C₁₃H₁₆OS₂
• MW: 252.395541191101
• CID: 800106
• PubChem ID: 53434044

2-Propen-1-one,1-(4-ethylphenyl)-3,3-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-ethylphenyl)-3,3-bis(methylthio)-
• 1-(4-ETHYL-PHENYL)-3,3-BIS-METHYLSULFANYL-PROPENONE
• 96185-17-0
• DTXSID60700675
• 1-(4-ETHYLPHENYL)-3,3-BIS(METHYLSULFANYL)PROP-2-EN-1-ONE

• Inchi： InChI=1S/C13H16OS2/c1-4-10-5-7-11(8-6-10)12(14)9-13(15-2)16-3/h5-9H,4H2,1-3H3
• InChI Key： CFGYNKFBAIHKFO-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)C(=O)C=C(SC)SC

Computed Properties

• Exact Mass: 252.064
• Monoisotopic Mass: 252.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7A^2
• XLogP3: 3.9